2-{[(2-Ethoxyethyl)amino]methyl}phenol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 2-[(2-ethoxyethylamino)methyl]phenol
• InChI: InChI=1S/C11H17NO2/c1-2-14-8-7-12-9-10-5-3-4-6-11(10)13/h3-6,12-13H,2,7-9H2,1H3
• InChI Key: BJVLVSXJOGFQOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNCC1=CC=CC=C1O

Description

2-{[(2-Ethoxyethyl)amino]methyl}phenol is a phenolic compound featuring a phenol ring substituted with a [(2-ethoxyethyl)amino]methyl group. This structure combines the aromatic hydroxyl group of phenol with a branched ethoxyethyl amine moiety, conferring unique physicochemical properties. The compound is cataloged in chemical databases (e.g., CymitQuimica) and is utilized in research and industrial applications, particularly in synthetic chemistry and material science . Its ethoxyethyl chain enhances solubility in organic solvents, while the amino group enables hydrogen bonding and coordination chemistry, making it versatile for complexation studies and intermediate synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-{[(2-Ethoxyethyl)amino]methyl}phenol typically involves the reaction of 2-aminomethylphenol with 2-ethoxyethanol under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as sodium acetate, to facilitate the formation of the desired product. The reaction mixture is heated to a specific temperature and stirred for several hours to ensure complete conversion.

Industrial Production Methods: In an industrial setting, the production of 2-{[(2-Ethoxyethyl)amino]methyl}phenol involves large-scale reactors where the reactants are combined in precise stoichiometric ratios. The reaction conditions, including temperature, pressure, and catalyst concentration, are optimized to maximize yield and purity. The product is then purified through distillation and crystallization processes to obtain the final compound in its pure form .

Chemical Reactions Analysis

Types of Reactions: 2-{[(2-Ethoxyethyl)amino]methyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones under specific conditions.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The phenol group can undergo electrophilic aromatic substitution reactions, such as nitration and halogenation.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like nitric acid for nitration and halogens for halogenation are employed.

Major Products Formed:

Oxidation: Quinones and related compounds.

Reduction: Amines and related derivatives.

Substitution: Nitro and halogenated phenols.

Scientific Research Applications

2-{[(2-Ethoxyethyl)amino]methyl}phenol has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of dyes, adhesives, and coatings.

Mechanism of Action

The mechanism of action of 2-{[(2-Ethoxyethyl)amino]methyl}phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the aminomethyl group can interact with enzymes and receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s properties are influenced by its substituents. Below is a comparative analysis with key analogues:

Table 1: Comparison of Structural and Physicochemical Properties

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties/Applications	Reference
2-{[(2-Ethoxyethyl)amino]methyl}phenol	(2-Ethoxyethyl)aminomethyl	209.28*	Organic synthesis, coordination chemistry
2-((Dimethylamino)methyl)phenol	Dimethylaminomethyl	151.21	Chemical intermediate, basicity
2-(2-Hydroxyethyl)phenol	2-Hydroxyethyl	138.16	Biological activity (fungal metabolite)
4-(Ethoxymethyl)phenol	Ethoxymethyl (para position)	152.19	Natural product isolation
2-Ethoxy-6-[(4-methylphenyl)imino]methylphenol	Ethoxy + iminomethyl	269.34*	Metal complexation studies

*Calculated based on molecular formula.

Key Observations

Solubility and Lipophilicity: The ethoxyethyl chain in the target compound increases lipophilicity compared to 2-(2-hydroxyethyl)phenol , enhancing solubility in non-polar solvents. In contrast, 4-(ethoxymethyl)phenol has a shorter ethoxymethyl group, reducing steric hindrance but maintaining moderate hydrophobicity.

2-((Dimethylamino)methyl)phenol lacks an ethoxy group, resulting in higher basicity but reduced steric bulk, making it more reactive in alkylation reactions.

Crystallographic and Molecular Packing Comparisons

• 2-{[(2-Ethoxyethyl)amino]methyl}phenol: No direct crystallographic data are available, but related compounds (e.g., 2-[(2-methoxybenzylidene)amino]phenol) form hydrogen-bonded networks (O—H⋯N and C—H⋯O) . The ethoxyethyl chain may disrupt dense packing, leading to lower melting points compared to rigid iminomethyl derivatives.
• 2-Ethoxy-6-[(4-methylphenyl)imino]methylphenol: Forms planar structures stabilized by intramolecular hydrogen bonds, favoring crystalline phases suitable for X-ray analysis .

Biological Activity

2-{[(2-Ethoxyethyl)amino]methyl}phenol, a compound with potential therapeutic applications, has garnered attention for its biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic uses, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-{[(2-Ethoxyethyl)amino]methyl}phenol includes a phenolic group, which is known for its ability to interact with various biological targets. The ethoxyethylamine moiety enhances solubility and reactivity, making it suitable for diverse applications.

The mechanism of action of 2-{[(2-Ethoxyethyl)amino]methyl}phenol involves several pathways:

• Enzyme Interaction : The phenolic group can participate in hydrogen bonding and other interactions with enzymes and receptors, modulating their activity.
• Antioxidant Activity : This compound exhibits antioxidant properties, which can protect cells from oxidative stress.
• Neuroprotective Effects : Preliminary studies suggest potential neuroprotective effects, particularly in models of seizures and pain management.

Anticonvulsant Activity

Research has shown that derivatives of 2-{[(2-Ethoxyethyl)amino]methyl}phenol exhibit anticonvulsant properties. In a study evaluating various aminoalkanols, compounds similar to 2-{[(2-Ethoxyethyl)amino]methyl}phenol demonstrated significant increases in electroconvulsive thresholds in animal models, indicating their potential as anticonvulsants .

Antioxidant Properties

The antioxidant capacity of this compound has been evaluated through various assays. It has been found to effectively scavenge free radicals and reduce oxidative stress markers in vitro. This property is crucial for potential applications in preventing neurodegenerative diseases .

Antimicrobial Activity

Studies have indicated that 2-{[(2-Ethoxyethyl)amino]methyl}phenol exhibits antimicrobial properties against several bacterial strains. Its mechanism involves disrupting bacterial cell membranes and inhibiting biofilm formation .

Study on Anticonvulsant Effects

A significant study investigated the anticonvulsant effects of various derivatives, including those similar to 2-{[(2-Ethoxyethyl)amino]methyl}phenol. The findings revealed that certain compounds significantly elevated the electroconvulsive threshold in mice, suggesting a promising avenue for further drug development targeting epilepsy .

Evaluation of Antioxidant Activity

In another study assessing the antioxidant properties of phenolic compounds, 2-{[(2-Ethoxyethyl)amino]methyl}phenol was shown to exhibit strong radical scavenging activity comparable to established antioxidants. The study utilized DPPH and ABTS assays to quantify the antioxidant capacity .

Comparative Analysis with Similar Compounds

Compound Name	Anticonvulsant Activity	Antioxidant Activity	Antimicrobial Activity
2-{[(2-Ethoxyethyl)amino]methyl}phenol	Significant increase in ECT	High radical scavenging ability	Effective against multiple strains
Analog A	Moderate	Moderate	Low
Analog B	Low	High	Moderate

Q & A

Basic Research Questions

Q. What spectroscopic methods are recommended for characterizing 2-{[(2-Ethoxyethyl)amino]methyl}phenol?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Use $^1 \text{H}$- and $^13\text{C}$-NMR to resolve the aromatic protons (6.8–7.4 ppm), ethoxyethyl chain protons (1.2–3.7 ppm), and amine protons (2.5–3.5 ppm). Compare chemical shifts with structurally similar phenol derivatives (e.g., Schiff base analogs in ).
• Infrared (IR) Spectroscopy : Identify O–H stretching (3200–3600 cm$^{-1}$), C–N stretching (1180–1360 cm$^{-1}$), and ether C–O–C vibrations (1040–1150 cm$^{-1}$) .
• Mass Spectrometry (MS) : Confirm molecular weight via ESI-MS or GC-MS, focusing on fragmentation patterns of the ethoxyethylamino group (e.g., cleavage at the C–N bond).

Q. How is the purity of 2-{[(2-Ethoxyethyl)amino]methyl}phenol assessed in synthetic chemistry?

• Methodological Answer :

• High-Performance Liquid Chromatography (HPLC) : Use a C18 column with a methanol/water mobile phase (70:30) and UV detection at 254 nm. Compare retention times with reference standards (e.g., discusses similar ether-linked phenol derivatives).
• Elemental Analysis : Verify C, H, and N percentages (±0.3% tolerance). Discrepancies may indicate unreacted precursors or solvent residues .
• Melting Point Analysis : Compare observed melting points with literature values (if available). A broad range suggests impurities .

Advanced Research Questions

Q. How can researchers resolve contradictions in NMR and X-ray crystallography data for 2-{[(2-Ethoxyethyl)amino]methyl}phenol?

• Methodological Answer :

• Dynamic Effects in Solution : NMR may show averaged signals due to conformational flexibility (e.g., rotation of the ethoxyethyl chain), while X-ray crystallography captures static solid-state structures. Use variable-temperature NMR to study rotational barriers.
• Refinement Software : Apply SHELXL ( ) to refine crystallographic data, adjusting thermal parameters and validating hydrogen bonding (e.g., O–H⋯N interactions) .
• Cross-Validation : Compare bond lengths/angles from crystallography with DFT-optimized structures (e.g., Gaussian09 at B3LYP/6-31G* level).

Q. What strategies optimize the yield of 2-{[(2-Ethoxyethyl)amino]methyl}phenol under varying reaction conditions?

• Methodological Answer :

• Amine Alkylation Optimization :
• Solvent Selection : Use polar aprotic solvents (e.g., DMF) to enhance nucleophilicity of the amine group. Avoid ethanol, which may compete in SN2 reactions.
• Catalysis : Test phase-transfer catalysts (e.g., tetrabutylammonium bromide) to improve reaction rates in biphasic systems.
• Temperature Control : Conduct reactions at 60–80°C to balance kinetic favorability and thermal decomposition risks ( notes similar etherification reactions).
• Workup Procedures : Employ liquid-liquid extraction (ethyl acetate/water) to isolate the product from unreacted phenol or alkylating agents .

Q. How does the ethoxyethylamino group influence the compound’s coordination chemistry with metal ions?

• Methodological Answer :

• Ligand Design : The phenol oxygen and tertiary amine act as potential donor sites. Compare with Zn(II) complexes of similar ligands (), where N/O coordination stabilizes distorted octahedral geometries.
• Stability Studies : Use UV-Vis titration (e.g., in methanol) to determine binding constants ($K_{\text{bind}}$) with transition metals (e.g., Cu$^{2+}$, Fe$^{3+}$).
• Catalytic Applications : Test the compound’s ability to stabilize metal catalysts in oxidation reactions (e.g., epoxidation of alkenes).

Key Considerations for Experimental Design

• Data Contradiction Analysis : When spectroscopic and computational results conflict (e.g., unexpected NOE correlations in NMR), re-examine sample purity and consider solvent effects on conformation.
• Safety Protocols : Handle phenolic compounds under fume hoods due to toxicity risks ( emphasizes health and safety testing) .